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Compound of Interest

4-Aminophenylboronic acid
Compound Name:
hydrochloride

Cat. No.: B151665

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Aminophenylboronic acid hydrochloride. It is intended for
researchers, scientists, and professionals in drug development. Adherence to these guidelines
is crucial for ensuring laboratory safety and minimizing exposure risks.

Chemical Identifier and Hazard Information:

Property Value

Chemical Name 4-Aminophenylboronic acid hydrochloride
CAS Number 80460-73-7

Molecular Formula CeHsBNO:2 - HCI

Molecular Weight 173.41 g/mol

Appearance Powder

Melting Point 195-200 °C

Hazard Classifications Acute Toxicity, Oral (Category 4)[1]
Signal Word Warning[1]

Hazard Statements H302: Harmful if swallowed[1]
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Immediate Safety Precautions

Engineering Controls:
o Work in a well-ventilated area, preferably within a certified chemical fume hood.[2][3][4]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[2][5][6][7]

Hygiene Measures:

» Avoid all personal contact, including the inhalation of dust or vapors.[5]

e Wash hands thoroughly with soap and water after handling and before breaks.[2][5]
e Do not eat, drink, or smoke in the laboratory.[5]

 Remove any contaminated clothing immediately and wash it before reuse.[3][5]

Personal Protective Equipment (PPE)

A comprehensive suite of personal protective equipment is mandatory to prevent exposure
when working with 4-Aminophenylboronic acid hydrochloride.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield are mandatory.[2]

[5]

Protects eyes from dust
particles and potential

splashes.[2]

Hand Protection

Chemically resistant gloves
(e.g., nitrile) should be worn.[2]
[5] Inspect gloves before use
and change them immediately

upon contamination.[2]

Prevents skin contact with the

compound.[2]

Body Protection

A flame-resistant lab coat, fully
buttoned, along with long

pants and closed-toe shoes.[2]

[8]

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA-approved
respirator (e.g., N95 dust
mask) is required when
handling the solid compound
to prevent the inhalation of
dust particles.[1][2]

Minimizes the risk of

respiratory tract irritation.[2]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is crucial for the safe handling of 4-

Aminophenylboronic acid hydrochloride.

[EEN

. Preparation:

accessible.[2]

N

. Donning PPE:

Clear the work area of any clutter.

Before beginning work, ensure that a safety shower and eyewash station are readily

Conduct all work within a certified chemical fume hood to ensure proper ventilation.[2][4]
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e Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

3. Handling the Compound:

o Keep the container of 4-Aminophenylboronic acid hydrochloride tightly closed when not
in use.[2][3]

» To prevent the generation of dust, use appropriate tools, such as a spatula, for transfers.[2]
« If creating a solution, always add the solid to the solvent.

4. Post-Handling:

o Clean the work area to remove any residual chemical.

o Properly dispose of all contaminated materials, including gloves and weighing papers, as
hazardous waste.[5]

» Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]

Disposal Plan

All waste generated from the use of 4-Aminophenylboronic acid hydrochloride, including
contaminated PPE and empty containers, must be considered hazardous waste.[5]

o Solid Waste: Collect all solid waste, including any unused material and contaminated
disposables (e.g., weighing paper, gloves), in a clearly labeled, sealed container for
hazardous waste.

e Liquid Waste: Collect any solutions of 4-Aminophenylboronic acid hydrochloride in a
labeled, sealed container for hazardous chemical waste.

» Disposal: Dispose of all waste in accordance with local, state, and federal regulations.[3] Do
not dispose of down the drain.

Experimental Workflow
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Caption: Workflow for safely handling 4-Aminophenylboronic acid hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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